Cas no 1225508-70-2 (1-amino-3-(3-bromophenyl)propan-2-ol)

• Product Name: 1-amino-3-(3-bromophenyl)propan-2-ol
• CAS No: 1225508-70-2
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5844196
• PubChem ID: 65811082
• Update Time: 2025-06-26

1-amino-3-(3-bromophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, α-(aminomethyl)-3-bromo-
• 1-Amino-3-(3-bromophenyl)propan-2-ol
• EN300-1893511
• 1225508-70-2
• CS-0352700
• AKOS015151987
• SCHEMBL7852354
• 1-amino-3-(3-bromophenyl)propan-2-ol

• Inchi： 1S/C9H12BrNO/c10-8-3-1-2-7(4-8)5-9(12)6-11/h1-4,9,12H,5-6,11H2
• InChI Key： LNSPBZACGBMYHQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1)C(O)CN

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• Boiling Point: 359.1±32.0 °C(Predicted)
• pka: 12.51±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-amino-3-(3-bromophenyl)propan-2-ol

1-Amino-3-(3-Bromophenyl)Propan-2-Ol: A Comprehensive Overview

1-Amino-3-(3-Bromophenyl)Propan-2-Ol (CAS No. 1225508-70-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This compound, characterized by its unique structure featuring an amino group, a bromophenyl moiety, and a secondary alcohol, has demonstrated potential in various applications. Recent advancements in synthetic methodologies and its incorporation into bioactive molecules have further highlighted its importance in contemporary research.

The molecular structure of 1-amino-3-(3-bromophenyl)propan-2-ol is defined by a central propane backbone. At the second carbon of this backbone is a hydroxyl group (-OH), while the third carbon is substituted with a 3-bromophenyl ring. The amino group (-NH₂) is attached to the first carbon of the propane chain. This arrangement allows for diverse reactivity and functionalization, making it a valuable building block in organic synthesis.

Recent studies have explored the use of 1-amino-3-(3-bromophenyl)propan-2-ol in drug discovery. Researchers have utilized its bromophenyl group as a site for further substitution, enabling the creation of bioisosteric replacements or pharmacophore models. For instance, modifications to the bromine atom have led to compounds with enhanced bioavailability and selectivity for specific biological targets. These findings underscore the compound's potential as a lead molecule in therapeutic development.

In materials science, 1-amino-3-(3-bromophenyl)propan-2-ol has been employed as a precursor for advanced polymers and materials with tailored properties. Its amino and hydroxyl functionalities provide opportunities for cross-linking and polymerization, leading to materials with improved mechanical strength and thermal stability. Recent research has focused on incorporating this compound into biodegradable polymers, which hold promise for sustainable applications in packaging and biomedical devices.

The synthesis of 1-amino-3-(3-bromophenyl)propan-2-ol involves multi-step reactions that highlight its chemical versatility. A common approach begins with the bromination of acetophenone derivatives, followed by reduction to yield the corresponding alcohol. Subsequent amino group introduction via reductive amination or other methods completes the structure. These synthetic pathways are continually being optimized to improve yield and reduce environmental impact.

From an environmental standpoint, understanding the degradation pathways of 1-amino-3-(3-bromophenyl)propan-2-ol is crucial for assessing its ecological impact. Recent studies have revealed that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the carbon-carbon bonds. This knowledge is essential for designing sustainable processes that minimize environmental footprint.

In conclusion, 1-amino-3-(3-bromophenyl)propan-2-ol (CAS No. 1225508-70-) stands as a pivotal molecule in modern chemistry due to its structural diversity and functional versatility. Its applications span drug discovery, materials science, and sustainable chemistry, driven by ongoing research into its synthesis, properties, and environmental behavior.